Cas no 138423-86-6 (1-tert-butyl 2-methyl (2S)-4,4-dimethylpyrrolidine-1,2-dicarboxylate)
1-tert-Butyl 2-methyl (2S)-4,4-dimethylpyrrolidine-1,2-dicarboxylate is a chiral pyrrolidine derivative widely used as an intermediate in organic synthesis and pharmaceutical applications. Its stereospecific (2S) configuration and tert-butyl/methyl ester protection enhance its utility in asymmetric synthesis, enabling precise control over reaction pathways. The 4,4-dimethyl substitution on the pyrrolidine ring contributes to steric hindrance, improving selectivity in nucleophilic or catalytic transformations. This compound is particularly valuable in peptide mimetics and bioactive molecule development due to its rigid, constrained structure. High purity and stability under standard conditions make it a reliable reagent for complex synthetic routes. Its dual carboxylate protection allows selective deprotection, facilitating stepwise functionalization.
138423-86-6 structure
Product Name:1-tert-butyl 2-methyl (2S)-4,4-dimethylpyrrolidine-1,2-dicarboxylate
CAS No:138423-86-6
MF:C13H23NO4
MW:257.3260242939
MDL:MFCD18914400
CID:64533
PubChem ID:15719914
Update Time:2025-06-07
1-tert-butyl 2-methyl (2S)-4,4-dimethylpyrrolidine-1,2-dicarboxylate Chemical and Physical Properties
Names and Identifiers
-
- (S)-1-tert-Butyl 2-methyl 4,4-dimethylpyrrolidine-1,2-dicarboxylate
- (S)-1-(tert-Butoxycarbonyl)-4,4-dimethylpyrrolidine-2-carboxylic acid
- 1,2-Pyrrolidinedicarboxylic acid, 4,4-dimethyl-, 1-(1,1-dimethylethyl) 2-methyl ester, (2S)-
- L-Boc-4,4-dimethylproline
- 1,2-Pyrrolidinedicarboxylicacid, 4,4-dimethyl-, 1-(1,1-dimethylethyl) 2-methyl ester, (S)-
- 1-tert-butyl 2-methyl (2S)-4,4-dimethylpyrrolidine-1,2-dicarboxylate
- (S)-1-Boc-4,4-dimethyl-pyrrolidine-2-carboxylic acid methyl ester
- (S)-1-tert-butyl2-methyl4,4-dimethylpyrrolidine-1,2-dicarboxylate
- SCHEMBL883144
- AM20080557
- AKOS016007835
- 138423-86-6
- AS-54217
- Methyl (S)-1-boc-4,4-dimethylpyrrolidine-2-carboxylate
- 1-O-tert-butyl 2-O-methyl (2S)-4,4-dimethylpyrrolidine-1,2-dicarboxylate
- CS-WAA0241
- 1-t-Butyl 2-methyl (2S)-4,4-dimethylpyrrolidine-1,2-dicarboxylate
- MFCD18914400
- P17640
-
- MDL: MFCD18914400
- Inchi: 1S/C13H23NO4/c1-12(2,3)18-11(16)14-8-13(4,5)7-9(14)10(15)17-6/h9H,7-8H2,1-6H3/t9-/m0/s1
- InChI Key: YSKUQLCATBOEBJ-VIFPVBQESA-N
- SMILES: O(C(C)(C)C)C(N1[C@H](C(=O)OC)CC(C)(C)C1)=O
Computed Properties
- Exact Mass: 243.14700
- Monoisotopic Mass: 257.163
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 330
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 55.8A^2
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.1
Experimental Properties
- Density: 1.117
- Boiling Point: 345.1°Cat760mmHg
- Flash Point: 162.5°C
- Refractive Index: 1.483
- PSA: 66.84000
- LogP: 2.04450
1-tert-butyl 2-methyl (2S)-4,4-dimethylpyrrolidine-1,2-dicarboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 75R0398-1g |
(S)-1-Boc-4,4-dimethyl-pyrrolidine-2-carboxylic acid methyl ester |
138423-86-6 | 96% | 1g |
5919.34CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 75R0398-5g |
(S)-1-Boc-4,4-dimethyl-pyrrolidine-2-carboxylic acid methyl ester |
138423-86-6 | 96% | 5g |
21659CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 75R0398-500mg |
(S)-1-Boc-4,4-dimethyl-pyrrolidine-2-carboxylic acid methyl ester |
138423-86-6 | 96% | 500mg |
3383.69CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 75R0398-250mg |
(S)-1-Boc-4,4-dimethyl-pyrrolidine-2-carboxylic acid methyl ester |
138423-86-6 | 96% | 250mg |
2111.63CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 75R0398-100mg |
(S)-1-Boc-4,4-dimethyl-pyrrolidine-2-carboxylic acid methyl ester |
138423-86-6 | 96% | 100mg |
1484.07CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 75R0398-50mg |
(S)-1-Boc-4,4-dimethyl-pyrrolidine-2-carboxylic acid methyl ester |
138423-86-6 | 96% | 50mg |
1161.82CNY | 2021-05-07 | |
| Chemenu | CM198458-1g |
(S)-1-tert-Butyl 2-methyl 4,4-dimethylpyrrolidine-1,2-dicarboxylate |
138423-86-6 | 95% | 1g |
$729 | 2021-06-09 | |
| TRC | S282020-25mg |
(S)-1-(tert-Butoxycarbonyl)-4,4-dimethylpyrrolidine-2-carboxylicacid |
138423-86-6 | 25mg |
$ 250.00 | 2022-06-03 | ||
| TRC | S282020-50mg |
(S)-1-(tert-Butoxycarbonyl)-4,4-dimethylpyrrolidine-2-carboxylicacid |
138423-86-6 | 50mg |
$ 415.00 | 2022-06-03 | ||
| TRC | S282020-100mg |
(S)-1-(tert-Butoxycarbonyl)-4,4-dimethylpyrrolidine-2-carboxylicacid |
138423-86-6 | 100mg |
$ 660.00 | 2022-06-03 |
1-tert-butyl 2-methyl (2S)-4,4-dimethylpyrrolidine-1,2-dicarboxylate Related Literature
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Andrew P. Abbott,Robert C. Harris,Karl S. Ryder,I-Wen Sun Phys. Chem. Chem. Phys., 2014,16, 14675-14681
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
138423-86-6 (1-tert-butyl 2-methyl (2S)-4,4-dimethylpyrrolidine-1,2-dicarboxylate) Related Products
- 37784-17-1(N-Boc-D-proline)
- 15761-39-4(Boc-L-Pro-OH)
- 59936-29-7(1-tert-butyl 2-methyl (2S)-pyrrolidine-1,2-dicarboxylate)
- 73323-65-6(1-tert-butyl 2-methyl (2R)-pyrrolidine-1,2-dicarboxylate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
Recommended suppliers
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
CN Supplier
Reagent
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
CN Supplier
Bulk
上海嵘奥生物技术有限公司
Gold Member
CN Supplier
Reagent
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
CN Supplier
Bulk